Cas no 114049-73-9 (1-acetyl-1,2-dihydro-3H-Pyrrol-3-one)
114049-73-9 structure
Product Name:1-acetyl-1,2-dihydro-3H-Pyrrol-3-one
CAS No:114049-73-9
MF:C6H7NO2
MW:125.125281572342
CID:106131
PubChem ID:45092680
Update Time:2025-04-18
1-acetyl-1,2-dihydro-3H-Pyrrol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1-acetyl-1,2-dihydro-3H-Pyrrol-3-one
- 1-acetyl-2H-pyrrol-3-one
- 3H-Pyrrol-3-one,1-acetyl-1,2-dihydro-
- 3H-Pyrrol-3-one,1-acetyl-1,2-dihydro-(9CI)
- 1-Acetyl-1H-pyrrol-3(2H)-one
- 114049-73-9
-
- Inchi： 1S/C6H7NO2/c1-5(8)7-3-2-6(9)4-7/h2-3H,4H2,1H3
- InChI Key： XHHBGWNQXNWLQQ-UHFFFAOYSA-N
- SMILES： O=C1C=CN(C(C)=O)C1
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
1-acetyl-1,2-dihydro-3H-Pyrrol-3-one Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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